Cas no 113282-86-3 (Octanedioic acid, 2,7-dichloro-)
113282-86-3 structure
Product Name:Octanedioic acid, 2,7-dichloro-
CAS No:113282-86-3
MF:C8H12Cl2O4
MW:243.084481239319
CID:1201813
Update Time:2024-08-04
Octanedioic acid, 2,7-dichloro- Chemical and Physical Properties
Names and Identifiers
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- Octanedioic acid, 2,7-dichloro-
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- Inchi: 1S/C8H12Cl2O4/c9-5(7(11)12)3-1-2-4-6(10)8(13)14/h5-6H,1-4H2,(H,11,12)(H,13,14)
- InChI Key: WWFDLVQNSMSHFP-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(Cl)CCCCC(Cl)C(O)=O
Computed Properties
- Exact Mass: 596.0304
Experimental Properties
- Density: 1.402±0.06 g/cm3(Predicted)
- Melting Point: 167 °C(Solv: water (7732-18-5))
- Boiling Point: 416.0±45.0 °C(Predicted)
- PSA: 142.18
- pka: 2?+-.0.21(Predicted)
Octanedioic acid, 2,7-dichloro- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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